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Compound of Interest

1-(4-Methoxybutyl)piperidin-4-
Compound Name:
amine

Cat. No.: B13243052

Get Quote

Executive Summary & Chemical Identity

1-(4-Methoxybutyl)piperidin-4-amine is a specialized heterocyclic building block used
primarily in the synthesis of G-Protein Coupled Receptor (GPCR) ligands. It serves as a critical

homolog to the widely known "propyl” variant (a key intermediate for the 5-HT4 agonist
Prucalopride).

In medicinal chemistry, this compound is utilized to modulate the linker length between the
basic piperidine nitrogen and the distal methoxy group. This modulation is essential for probing
the depth of receptor binding pockets (Structure-Activity Relationship or SAR studies) and
optimizing the lipophilicity (LogP) of drug candidates targeting Serotonin (5-HT), Muscarinic,
and Sigma receptors.

Chemical Identifiers & Properties
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Parameter

Technical Specification

CAS Number (Free Base)

1098627-30-5

CAS Number (2HCI Salt)

1803586-10-8

IUPAC Name

1-(4-methoxybutyl)piperidin-4-amine

Molecular Formula

C10H22N20

Molecular Weight 186.29 g/mol (Free Base)
SMILES COCCCCN1CCC(N)cC1
Colorless to pale yellow viscous oil (Free Base);
Appearance _ _ _
White hygroscopic solid (HCI salt)
pKa (Predicted) ~10.2 (Piperidine N), ~10.6 (Primary Amine)
N Free Base: DCM, Methanol, Ethyl Acetate. Salt:
Solubility

Water, DMSO.

Synthetic Pathways & Production Protocols

The synthesis of 1-(4-Methoxybutyl)piperidin

-4-amine requires precise control to prevent

poly-alkylation. Two primary routes are established: Direct Alkylation (Method A) and Reductive

Amination (Method B).

Method A: Controlled Alkylation (Preferred for Lab

Scale)

This method utilizes N-Boc protection to ensure alkylation occurs exclusively at the piperidine

nitrogen, followed by deprotection.

Reagents:

o Substrate:tert-Butyl piperidin-4-ylcarbamate
o Alkylating Agent: 1-Bromo-4-methoxybutane

e Base: Potassium Carbonate (K2COs) or Ces

(N-Boc-4-aminopiperidine)

ium Carbonate (Cs2CO3)
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» Solvent: Acetonitrile (ACN) or DMF

Protocol:

Alkylation: Dissolve tert-butyl piperidin-4-ylcarbamate (1.0 eq) in ACN. Add K2COs (2.0 eq)
and 1-bromo-4-methoxybutane (1.1 eq).

o Reflux: Heat to 60—-80°C for 12—16 hours. Monitor by LCMS for disappearance of the
secondary amine.

o Workup: Filter inorganic salts. Concentrate filtrate.[1] Partition between EtOAc and water.[1]
Dry organic layer (Na2S04) and concentrate to yield the Boc-protected intermediate.

o Deprotection: Dissolve intermediate in DCM. Add HCI (4M in dioxane) or TFA (1:4 ratio). Stir
at RT for 2 hours.

« |solation: Concentrate to dryness. For the free base, neutralize with NaOH (1M) and extract
into DCM/MeOH (9:1).

Method B: Reductive Amination (Industrial Scalability)

Avoids the use of expensive Boc-protected starting materials but requires careful pH control.
Reagents:

o Substrate: 4-Methoxybutanal (prepared via Swern oxidation of 4-methoxybutanol)

* Amine: 4-Aminopiperidine (often protected as a benzyl imine to prevent dimerization)

e Reductant: Sodium Triacetoxyborohydride (STAB)

Visualization: Synthetic Workflow

The following diagram illustrates the logical flow for synthesizing the target compound using the
N-Boc protection strategy.
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Figure 1: Step-wise synthesis via the N-Boc protection route to ensure regioselectivity.

Applications in Drug Discovery (SAR Logic)

This compound is rarely a final drug but serves as a vital chemical probe. Its primary utility lies
in "Linkerology"—optimizing the distance between the pharmacophore's basic center and
auxiliary binding motifs.

GPCR Ligand Optimization (5-HT4 & Muscarinic)

In the development of agonists like Prucalopride (which uses a 3-methoxypropyl chain),
researchers synthesize the 4-methoxybutyl homolog to test the "3-Carbon vs. 4-Carbon”
hypothesis.

e Mechanism: The methoxy group acts as a hydrogen bond acceptor. Extending the chain by
one methylene unit (-CHz-) changes the vector and depth of this interaction within the
receptor pocket.

o Outcome: If the butyl variant shows higher affinity, it suggests a deeper hydrophobic pocket
in the target receptor.

Sigma-1 Receptor Ligands

Sigma-1 ligands often require a basic amine flanked by hydrophobic regions. The 4-
methoxybutyl tail provides a flexible "hydrophobic arm" with a polar tip, often used to improve
blood-brain barrier (BBB) permeability compared to rigid aromatic linkers.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b13243052/docs?utm_src=pdf-body-img#1-4-methoxybutyl-piperidin-4-amine-technical-monograph-application-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13243052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualization: SAR Decision Logic

This decision tree guides researchers on when to deploy this specific butyl homolog versus the
propyl standard.

Lead Optimization:

Improve Potency/Selectivity

Current Linker:
3-Methoxypropyl (C3)

:

Hypothesis:
Is the receptor pocket deeper?

Synthesize C4 Homolog:

1-(4-Methoxybutyl)piperidin-4-amine

Assay:
Binding Affinity (Ki) & LogP

Result A: Increased Affinity Result B: Decreased Affinity

(Pocket accommodates C4) (Steric clash)

Click to download full resolution via product page
Figure 2: Structure-Activity Relationship (SAR) decision tree for linker length optimization.
Handling, Stability & Safety
Self-Validating Safety Protocol:

o Corrosivity: As a primary amine, the free base is corrosive to skin and mucous membranes.
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» Storage: The free base absorbs CO: from the air (carbamate formation). Always store under
Nitrogen or Argon at 2—8°C.

« Stability: The hydrochloride salt is significantly more stable and is the recommended form for
long-term storage (>1 year).

Hazard Class Precaution

Skin Irritant Wear nitrile gloves (min 0.11mm thickness).

) Store in desiccator; reseal immediately after
Hygroscopic
use.

o Strong oxidizing agents, acid chlorides,
Incompatibility hvdrid
anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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